Cas no 2411255-66-6 (N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide)

N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide is a specialized organic compound featuring a pyridine core substituted with an ethoxy group and an acrylamide moiety. Its structure combines a heterocyclic aromatic system with an unsaturated amide, offering potential reactivity for further functionalization. The presence of the 3-methylbutan-2-yl group enhances lipophilicity, which may influence solubility and bioavailability in applications such as pharmaceutical intermediates or agrochemical research. The ethoxypyridine segment contributes to electronic modulation, potentially affecting binding interactions in target systems. This compound is suited for exploratory synthesis in medicinal chemistry and material science due to its modular design and tunable properties.

N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide structure

2411255-66-6 structure

Product Name:N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide

CAS No:2411255-66-6

MF:C₁₆H₂₄N₂O₂

MW:276.373964309692

CID:5358045

PubChem ID:154880725

Update Time:2025-06-29

N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-[(5-Ethoxypyridin-3-yl)methyl]-N-(3-methylbutan-2-yl)prop-2-enamide
- Z4323325664
- N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide
- Inchi： 1S/C16H24N2O2/c1-6-16(19)18(13(5)12(3)4)11-14-8-15(20-7-2)10-17-9-14/h6,8-10,12-13H,1,7,11H2,2-5H3
- InChI Key： UTTMPMLJJKOFFX-UHFFFAOYSA-N
- SMILES： O=C(C=C)N(CC1C=NC=C(C=1)OCC)C(C)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 318
XLogP3: 2.8
Topological Polar Surface Area: 42.4

N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26582837-1g	N-[(5-ethoxypyridin-3-yl)methyl]-N-(3-methylbutan-2-yl)prop-2-enamide	2411255-66-6	90%	1g	$0.0	2023-09-13
Enamine	EN300-26582837-1.0g	N-[(5-ethoxypyridin-3-yl)methyl]-N-(3-methylbutan-2-yl)prop-2-enamide	2411255-66-6	95.0%	1.0g	$0.0	2025-03-20

N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide Related Literature

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Additional information on N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide

N-(5-Ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide: A Comprehensive Overview

N-(5-Ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide, with the CAS registry number 2411255666, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with an ethoxy group at the 5-position and a propenamide group attached to the 3-position. The propenamide moiety is further substituted with a 3-methylbutanoyl group, which adds complexity to its structure and potentially enhances its pharmacokinetic properties.

The synthesis of N-(5-Ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)propenamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and possibly Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that N-(5-Ethoxypyridin-3-y...